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Compound of Interest

Compound Name: Benzylamine

Cat. No.: B3021747

An In-depth Technical Guide to Benzylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of benzylamine, a pivotal primary amine in
organic synthesis and pharmaceutical development. It details its chemical and physical
properties, outlines key synthetic protocols, and discusses its significant applications, with a
focus on data relevant to research and development.

Core Chemical Identifiers

Benzylamine is an organic compound consisting of a benzyl group attached to an amine
functional group.[1] It is a versatile chemical intermediate used in a wide range of industrial
applications.[2][3]
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Identifier Value Source
CAS Number 100-46-9 [21[41[5]
Molecular Formula C7HoN [61[71[8]
Condensed Formula CsHsCH2NH:2 [1114]
IUPAC Name Phenylmethanamine [1119]

Benzenemethanamine, a-
Alternate Names Aminotoluene, [1][6][10]

Phenylmethylamine

Molecular Weight 107.15 g/mol [6]119]

EC Number 202-854-1 [1114]

Physicochemical Properties

Benzylamine is a colorless to light yellow liquid with a characteristic ammonia-like odor.[2][9] It
Is miscible with water, alcohol, and ether.[6][7]

Property Value Conditions
Density 0.981 g/mL at 25 °C
Boiling Point 184-185 °C at 760 mmHg
Melting Point 10 °C

Flash Point 65 °C Closed Cup
Refractive Index 1.543 at 20 °C
Vapor Pressure 0.7 mmHg at 25 °C
LogP (Octanol/Water) 1.09

(Data sourced from Sigma-Aldrich, PubChem[9], and CAMEO Chemicals[10])

Applications in Research and Drug Development
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Benzylamine is a crucial building block in the synthesis of a wide range of active
pharmaceutical ingredients (APIs) and other complex molecules.[2][5][11] Its nucleophilic
amine group readily participates in acylation and alkylation reactions, making it a staple in
medicinal chemistry.[11]

o Pharmaceutical Synthesis: It serves as a precursor for various drugs, including
antihypertensives, antidepressants, and antivirals.[2] Specific examples of pharmaceuticals
synthesized using benzylamine include lacosamide, moxifloxacin, and nebivolol.[1] The
hydrochloride salt has been used for its anti-emetic properties to treat motion sickness.[1]

e Organic Synthesis: It is used as a masked source of ammonia. After N-alkylation, the benzyl
group can be easily removed by hydrogenolysis, which is a mild method for deprotection.[1]

e Polymer Chemistry: Benzylamine is used in the production of polymers and as a cross-
linking agent.[2]

e Agrochemicals: It is a key intermediate in the manufacturing of certain pesticides and
herbicides.[2]
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Logical relationship of Benzylamine applications.
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Experimental Protocols: Synthesis of Benzylamine

Multiple synthetic routes to benzylamine are established in the literature. Below are protocols
for two common laboratory-scale methods.

This is the primary industrial route, relying on the nucleophilic substitution of chloride by
ammonia.[7]

Materials:

Benzyl Chloride (126.6 Q)

28% Aqueous Ammonia (810 g)

49% Aqueous Sodium Hydroxide (NaOH)

Diethyl Ether

Sodium Chloride (NacCl)

Procedure:

Equip a three-necked flask with a reflux condenser, a dropping funnel, and a mechanical
stirrer.

e Charge the flask with the 28% aqueous ammonia solution.

¢ Add the benzyl chloride dropwise from the dropping funnel over a period of two hours with
constant agitation. The exothermic reaction should maintain a temperature between 30-34
°C.[12] A large molar excess of ammonia (e.g., 20:1) is used to minimize the formation of di-
and tribenzylamines.[12]

 After the addition is complete, continue stirring for an additional hour to ensure the reaction
goes to completion.[12]

e Add an equimolecular quantity of 49% aqueous NaOH solution to neutralize the ammonium
chloride formed and to liberate the free amine.
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» Allow the mixture to settle. Two layers will form: an upper oily layer (product) and a lower
agueous layer. Separate the layers using a separatory funnel.

» The oily layer is then subjected to steam distillation until no more olil is visible in the distillate.
[12]

o Saturate the distillate with NaCl to reduce the solubility of benzylamine in water.

o Extract the benzylamine from the saturated solution using diethyl ether (e.g., one 80g
portion followed by three 40g portions).[12]

o Combine the ether extracts, dry over anhydrous sodium sulfate, and evaporate the ether.

e The crude benzylamine residue is purified by fractional distillation, collecting the fraction
that boils between 185-192 °C.[12]
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Experimental workflow for Benzylamine synthesis.

The Gabriel synthesis provides a route to pure primary amines, free from secondary or tertiary
amine contaminants.[13] It involves the alkylation of potassium phthalimide followed by
hydrazinolysis.[14]

Materials:
o Potassium Carbonate (13.8 g, anhydrous)
o Phthalimide (24 g)

e Benzyl Chloride (42 g)
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e Hydrazine Hydrate (85%, 7 mL)

e Methanol (80 mL)

o Concentrated Hydrochloric Acid (HCI)

o Concentrated Sodium Hydroxide (NaOH)
» Diethyl Ether

Procedure:

o Step 1: Synthesis of N-Benzylphthalimide

[¢]

Thoroughly mix anhydrous potassium carbonate and phthalimide in a mortar and pestle.

[e]

Transfer the fine powder to a 250-mL round-bottomed flask and add benzyl chloride.

o

Heat the mixture at a gentle reflux for 2 hours.

[¢]

After cooling, the crude N-benzylphthalimide product can be isolated.[14]

e Step 2: Hydrazinolysis of N-Benzylphthalimide

[e]

Combine the crude N-benzylphthalimide (23.7 g), 85% hydrazine hydrate (7 mL), and
methanol (80 mL) in a 250-mL round-bottomed flask.[14]

[e]

Reflux the mixture for 1 hour. A white precipitate of phthalhydrazide will form.[14]

(¢]

Add water (18 mL) and concentrated HCI (27 mL) and heat for another 1-2 minutes.[14]

[¢]

Cool the reaction mixture and filter off the precipitated phthalhydrazide solid.
o Step 3: Isolation and Purification

o Combine the filtrate and wash water and reduce the volume to approximately 50 mL by
distillation.

o Make the solution strongly alkaline with concentrated NaOH.
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o Extract the resulting mixture with two 40-mL portions of diethyl ether.[14]

o Combine the ether extracts, dry them over anhydrous sodium sulfate, and evaporate the
solvent.

o Distill the residual oil, collecting the pure benzylamine fraction boiling at 183-186 °C.[14]

Safety and Handling

Benzylamine is a corrosive and combustible substance that is harmful if swallowed or in
contact with skin.[4][15][16] It causes severe skin burns and eye damage.[4][16]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a face shield.[17][18] Use in a well-ventilated area or under a fume hood.[15][17]

» Handling: Avoid contact with skin, eyes, and clothing.[17] Keep away from heat, sparks, and
open flames.[18]

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water.[16][17][18]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[16][17]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[17][18]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[16][18]

o Storage: Store in a cool, well-ventilated place in a tightly closed container.[16][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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